Cas no 1091463-54-5 (1-benzyl-4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazine)

1-Benzyl-4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazine is a synthetic organic compound featuring a piperazine core substituted with a benzyl group and a 1-(4-fluorophenyl)cyclopropanecarbonyl moiety. This structure imparts potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of pharmacologically active molecules. The presence of the fluorophenyl and cyclopropane groups may enhance metabolic stability and binding affinity in target interactions. Its well-defined molecular architecture allows for precise modifications, making it valuable for research in drug discovery and development. The compound is typically characterized by high purity and consistent performance, ensuring reliability in experimental applications.
1-benzyl-4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazine structure
1091463-54-5 structure
Product Name:1-benzyl-4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazine
CAS No:1091463-54-5
MF:C21H23FN2O
MW:338.418528795242
CID:6325689
PubChem ID:29705840
Update Time:2025-05-20

1-benzyl-4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazine
    • AKOS024509594
    • (4-benzylpiperazin-1-yl)-[1-(4-fluorophenyl)cyclopropyl]methanone
    • (4-benzylpiperazin-1-yl)(1-(4-fluorophenyl)cyclopropyl)methanone
    • F5475-0119
    • 1091463-54-5
    • Inchi: 1S/C21H23FN2O/c22-19-8-6-18(7-9-19)21(10-11-21)20(25)24-14-12-23(13-15-24)16-17-4-2-1-3-5-17/h1-9H,10-16H2
    • InChI Key: BSTXLXZLJFILSE-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1(C(N2CCN(CC3C=CC=CC=3)CC2)=O)CC1

Computed Properties

  • Exact Mass: 338.17944152g/mol
  • Monoisotopic Mass: 338.17944152g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 23.6Ų

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1-benzyl-4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazine Related Literature

Additional information on 1-benzyl-4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazine

Comprehensive Overview of 1-benzyl-4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazine (CAS No. 1091463-54-5)

In the realm of pharmaceutical and organic chemistry, 1-benzyl-4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazine (CAS No. 1091463-54-5) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its piperazine backbone and cyclopropanecarbonyl moiety, is often explored in drug discovery and biochemical research. Researchers are particularly interested in its fluorophenyl group, which enhances its binding affinity and metabolic stability, making it a candidate for further pharmacological studies.

The 1-benzyl-4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazine structure combines a benzyl group with a fluorinated aromatic ring, a combination that is frequently investigated for its potential in central nervous system (CNS) targeting. With the growing demand for novel neuroactive compounds, this molecule is often discussed in forums and research papers focusing on GPCR modulation and enzyme inhibition. Its CAS No. 1091463-54-5 is frequently searched in chemical databases, reflecting its relevance in medicinal chemistry.

One of the trending topics in modern pharmacology is the development of selective receptor ligands, and 1-benzyl-4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazine fits into this narrative. Its structural attributes suggest possible interactions with serotonin or dopamine receptors, which are key targets in treating neurological disorders. This aligns with current user searches on AI-driven drug design and computational chemistry tools, as researchers seek to optimize such compounds for therapeutic use.

Another area of interest is the compound's synthetic accessibility. Organic chemists often explore efficient routes to synthesize piperazine derivatives, and this molecule's cyclopropane ring presents an intriguing challenge. Discussions around green chemistry and catalytic methods frequently mention such structures, as the pharmaceutical industry moves toward sustainable synthesis practices.

From a commercial perspective, suppliers and manufacturers of 1-benzyl-4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazine highlight its high purity and stability, catering to academic and industrial laboratories. The demand for custom synthesis and bulk-scale production of specialized intermediates like this compound is rising, driven by the expansion of contract research organizations (CROs).

In summary, 1-benzyl-4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazine (CAS No. 1091463-54-5) represents a compelling subject in contemporary chemical research. Its multifaceted applications—from drug discovery to material science—make it a valuable compound for further exploration. As scientific inquiries into structure-activity relationships and molecular docking continue, this molecule is poised to remain a topic of interest in both academic and industrial settings.

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